Cas no 2418732-07-5 (1-[6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-2H-quinolin-1-yl]ethanone)

• Product Name: 1-[6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-2H-quinolin-1-yl]ethanone
• CAS No: 2418732-07-5
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 5361022
• Update Time: 2025-07-17

1-[6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-2H-quinolin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• Z4244366520
• 1-[6-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)-1,2,3,4-tetrahydroquinolin-1-yl]ethan-1-one
• 1-[6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-2H-quinolin-1-yl]ethanone

• Inchi： 1S/C19H24N4O2/c1-14(24)23-7-3-4-16-8-18(5-6-19(16)23)25-13-17-12-22(17)11-15-9-20-21(2)10-15/h5-6,8-10,17H,3-4,7,11-13H2,1-2H3
• InChI Key： OCUYMLUBRYKOTF-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=1)CCCN2C(C)=O)CC1CN1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 488
• XLogP3: 1.3
• Topological Polar Surface Area: 50.4

Additional information on 1-[6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-2H-quinolin-1-yl]ethanone

Introduction to 1-[6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-2H-quinolin-1-yl]ethanone (CAS No. 2418732-07-5)

1-[6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-2H-quinolin-1-yl]ethanone (CAS No. 2418732-07-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The molecular structure of 1-[6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-2H-quinolin-1-yl]ethanone is characterized by a quinoline core linked to an aziridine ring through a methoxy bridge. The presence of the aziridine ring, a three-membered cyclic amine, imparts significant reactivity and potential for forming covalent bonds with biological targets. Additionally, the substitution with a 1-methylpyrazolyl group adds further complexity and functional diversity to the molecule.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-[6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-2H-quinolin-1-yl]ethanone exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In another study published in the Cancer Research, researchers found that this compound has significant anti-cancer properties. It was shown to induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the disruption of mitochondrial membrane potential and the activation of caspase cascades, leading to programmed cell death.

The pharmacokinetic properties of 1-[6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-y l]methoxy]-3,4-dihydro - 2H - quinolin - 1 - yl ]ethanone have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity and high selectivity for cancer cells over normal cells enhance its safety profile.

In terms of clinical applications, this compound is currently undergoing preclinical trials to evaluate its efficacy and safety in animal models. Preliminary results are promising, with significant reductions in tumor size and inflammation observed without notable side effects. These findings suggest that 1-[6 - [[ 1 - [( 1 - Methylpyrazol - 4 - yl )methyl ]aziridin - 2 - yl ]methoxy ] - 3 , 4 - dihydro - 2H - quinolin - 1 - yl ]ethanone has the potential to be developed into a novel therapeutic agent for various diseases.

The synthesis of 1-[6 - [[ 1 - [( 1 - Methylpyrazol - 4 - yl )methyl ]aziridin - 2 - yl ]methoxy ] - 3 , 4 - dihydro - 2H - quinolin - 1 - yl ]ethanone involves several steps, including the formation of the quinoline core, introduction of the aziridine ring, and functionalization with the methylpyrazolyl group. The synthetic route is highly efficient and scalable, making it feasible for large-scale production if needed.

In conclusion, 1-[6 [[ 1 [( 1 Methylpyrazol 4 yl )methyl ]aziridin 2 yl ]methoxy ]3 , 4 dihydro 2H quinolin 1 yl ]ethanone (CAS No. 2418732–07–5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry.